Cas no 2029618-32-2 (Cyclopropanepropanol, α-[1-(aminomethyl)cyclopropyl]-)

• Product Name: Cyclopropanepropanol, α-[1-(aminomethyl)cyclopropyl]-
• CAS No: 2029618-32-2
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5277478
• PubChem ID: 165751285
• Update Time: 2025-06-08

Cyclopropanepropanol, α-[1-(aminomethyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanol, α-[1-(aminomethyl)cyclopropyl]-
• EN300-683655
• 2029618-32-2
• 1-[1-(aminomethyl)cyclopropyl]-3-cyclopropylpropan-1-ol

• Inchi： 1S/C10H19NO/c11-7-10(5-6-10)9(12)4-3-8-1-2-8/h8-9,12H,1-7,11H2
• InChI Key： RBCMMDABLCCHDV-UHFFFAOYSA-N
• SMILES： C1(CCC(C2(CN)CC2)O)CC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Boiling Point: 271.5±13.0 °C(Predicted)
• pka: 15.11±0.20(Predicted)

Additional information on Cyclopropanepropanol, α-[1-(aminomethyl)cyclopropyl]-

Research Brief on Cyclopropanepropanol, α-[1-(aminomethyl)cyclopropyl]- (CAS: 2029618-32-2)

Cyclopropanepropanol, α-[1-(aminomethyl)cyclopropyl]-, with the CAS number 2029618-32-2, is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound features a cyclopropane ring, a three-membered carbon ring known for its high ring strain and reactivity, which makes it a valuable scaffold in drug design. The presence of an aminomethyl group further enhances its potential as a building block for bioactive molecules. Recent studies have explored its applications in the development of novel therapeutics, particularly in targeting enzymes and receptors involved in various diseases.

One of the key areas of research involving this compound is its role as an intermediate in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent inhibitors for protein kinases, which are critical targets in cancer therapy. The study highlighted the compound's ability to confer improved binding affinity and selectivity due to the cyclopropane ring's conformational rigidity. Additionally, the aminomethyl group was found to facilitate interactions with key residues in the kinase active site, enhancing inhibitory activity.

Another notable application of Cyclopropanepropanol, α-[1-(aminomethyl)cyclopropyl]-, is in the field of neuropharmacology. Research published in ACS Chemical Neuroscience in 2024 investigated its derivatives as potential modulators of GABA receptors, which play a central role in neurological disorders such as epilepsy and anxiety. The study reported that derivatives of this compound exhibited promising activity in vitro, with one analog showing a 10-fold increase in potency compared to existing GABAergic agents. These findings suggest that this compound could serve as a valuable scaffold for developing next-generation neurotherapeutics.

Beyond its pharmacological applications, the compound has also been explored in chemical biology for protein labeling and probe development. A recent study in Nature Chemical Biology utilized its reactive cyclopropane moiety to create photoaffinity probes for mapping protein-ligand interactions. The probes enabled the identification of novel binding sites on target proteins, providing insights into drug mechanisms of action. This innovative approach underscores the versatility of Cyclopropanepropanol, α-[1-(aminomethyl)cyclopropyl]-, in both drug discovery and basic research.

In conclusion, Cyclopropanepropanol, α-[1-(aminomethyl)cyclopropyl]- (CAS: 2029618-32-2) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Its unique structural features, including the cyclopropane ring and aminomethyl group, make it a valuable tool for designing novel therapeutics and probes. Ongoing research continues to uncover its potential, particularly in kinase inhibition, neuropharmacology, and protein interaction studies. Future studies may focus on optimizing its derivatives for improved pharmacokinetic properties and exploring its utility in additional therapeutic areas.